Cas no 3182-83-0 (Butylamino-acetic acid ethyl ester)

• Product Name: Butylamino-acetic acid ethyl ester
• CAS No: 3182-83-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 1452969
• PubChem ID: 10607047
• Update Time: 2025-05-20

Butylamino-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(butylamino)acetate
• N-butylglycine ethyl ester
• N-Butyl-glycin-aethylester
• AB3730
• Ethyl N-butylglycinate
• N-butyl-glycine ethyl ester
• ethyl 2-(n-butyl)aminoacetate
• CTK8E5822
• Butylaminoessigsaeure-aethylester
• Butylaminoacetic acid ethyl ester
• KB-110445
• ethyl butylaminoethanoate
• Butylamino-acetic acid ethyl ester
• Ethyl butylglycinate
• 3182-83-0
• MFCD09953131
• Glycine, N-butyl-, ethyl ester
• DTXSID60442346
• AKOS000256283
• ethyl2-(butylamino)acetate
• SCHEMBL6074966
• CS-0297715
• EN300-7272769
• OJFGRDHUZSJJPB-UHFFFAOYSA-N

• MDL： MFCD09953131
• Inchi： 1S/C8H17NO2/c1-3-5-6-9-7-8(10)11-4-2/h9H,3-7H2,1-2H3
• InChI Key： OJFGRDHUZSJJPB-UHFFFAOYSA-N
• SMILES： O(CC)C(CNCCCC)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.33010

Additional information on Butylamino-acetic acid ethyl ester

Butylamino-acetic acid ethyl ester (CAS No. 3182-83-0): An Overview of Its Properties, Applications, and Recent Research

Butylamino-acetic acid ethyl ester (CAS No. 3182-83-0) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, also known as N-butylglycine ethyl ester, is characterized by its unique chemical structure and properties, which make it an essential building block in the development of novel drugs and materials.

The chemical structure of butylamino-acetic acid ethyl ester consists of an amino group (-NH2) attached to a butyl chain, a carboxylic acid group (-COOH) esterified with an ethyl group (-OCH2CH3). This combination provides the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. The molecular formula of this compound is C9H19NO2, and its molecular weight is approximately 177.25 g/mol.

In the pharmaceutical industry, butylamino-acetic acid ethyl ester has gained attention due to its potential as a precursor in the synthesis of various drugs. Its ability to form stable intermediates and its reactivity with different functional groups make it a valuable starting material in drug development processes. Recent studies have explored the use of this compound in the synthesis of anti-inflammatory agents, antiviral drugs, and neuroprotective compounds.

One notable application of butylamino-acetic acid ethyl ester is in the development of anti-inflammatory drugs. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that butylamino-acetic acid ethyl ester could be a promising lead compound for the development of new anti-inflammatory therapies.

Beyond pharmaceuticals, butylamino-acetic acid ethyl ester has also found applications in materials science. Its unique chemical properties make it suitable for use as a functional monomer in polymer synthesis. Researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with enhanced mechanical properties and biocompatibility. These polymers have potential applications in tissue engineering, drug delivery systems, and biomedical devices.

In addition to its synthetic utility, butylamino-acetic acid ethyl ester has been studied for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are crucial in the pharmaceutical industry due to their ability to interact selectively with biological targets. A recent study published in Organic Letters reported the successful use of this compound as a chiral auxiliary in the asymmetric synthesis of biologically active molecules. The high enantioselectivity achieved in these reactions highlights the importance of butylamino-acetic acid ethyl ester in chiral chemistry.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of butylamino-acetic acid ethyl ester has shown that it exhibits low toxicity and minimal environmental impact when used under controlled conditions. This makes it a safer alternative to other compounds with more significant environmental concerns.

In conclusion, butylamino-acetic acid ethyl ester (CAS No. 3182-83-0) is a versatile and valuable compound with a wide range of applications in pharmaceuticals, materials science, and chiral chemistry. Its unique chemical properties and recent advancements in research highlight its potential as a key building block in the development of novel drugs and materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance in various scientific fields.